2-(3-((4-fluorophenyl)sulfonyl)propanamido)-N-methylthiophene-3-carboxamide

• IUPAC Name: 2-[3-(4-fluorophenyl)sulfonylpropanoylamino]-N-methylthiophene-3-carboxamide
• InChI: InChI=1S/C15H15FN2O4S2/c1-17-14(20)12-6-8-23-15(12)18-13(19)7-9-24(21,22)11-4-2-10(16)3-5-11/h2-6,8H,7,9H2,1H3,(H,17,20)(H,18,19)
• InChI Key: YOVFPMVZKXOGOH-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(SC=C1)NC(=O)CCS(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C15H15FN2O4S2
• Molecular Weight: 370.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a sulfonyl group, a carboxamide group, and a thiophene ring. The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry or materials science.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the sulfonyl and carboxamide groups suggests that the compound could exhibit resonance, which would delocalize the electron density and potentially stabilize the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the sulfonyl group is often a good leaving group, suggesting that this compound could undergo substitution reactions. The carboxamide group could potentially participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of the sulfonyl and carboxamide groups could influence its solubility, acidity/basicity, and reactivity.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

• Sulfonyl fluorides play a crucial role in organic synthesis and drug discovery. The compound’s fluorosulfonyl group enables efficient and concise fluorosulfonylation reactions, leading to the formation of sulfonyl fluorides. .

Indole Derivatives and Pharmacology

• Although not directly related to HMS3011F18, indole derivatives are of wide interest in pharmacology. For example, indole-3-acetic acid (IAA) is a plant hormone derived from tryptophan. .

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as its biological activity. It could potentially be of interest in fields such as medicinal chemistry, materials science, or chemical synthesis.